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Enprofylline Pharmacokinetic Parameters

The table below summarizes the key pharmacokinetic parameters of Enprofylline across different patient

populations, as reported in clinical studies.

Parameter
Children with
Asthma [1] [2]

Healthy Elderly
Subjects [3]

Healthy Young Adults /
Normal Subjects [4] [3]

Adults
(General)

Elimination
Half-life (t₁/₂)

1.0 - 1.06 hours 2.5 hours 1.8 - 1.9 hours Longer than

in children

Total Body
Clearance
(CL)

0.44 L/h/kg 0.161 L/h/kg 0.28 L/h/kg; 191.1

ml·kg⁻¹·h⁻¹

Lower than

in children

Volume of
Distribution
(Vz)

0.55 - 0.58 L/kg Information
missing

0.48 L/kg ~0.55 L/kg
(from

children's
data)
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Parameter
Children with
Asthma [1] [2]

Healthy Elderly
Subjects [3]

Healthy Young Adults /
Normal Subjects [4] [3]

Adults
(General)

Renal
Clearance

~90% of dose

recovered unchanged

0.13 L/h/kg 0.22 L/h/kg High

(primary
route)

Protein
Binding

Information missing Information
missing

49% Information
missing

Notable
Effects

Shorter half-life vs.
adults; sustained-

release tablets
provided stable

concentrations over
12 hours.

Clearance
reduced by

~40% due to
age-related

decline in renal
function.

Bronchoprotective effect
at lower concentrations

than Theophylline, but
not equipotent.

Information
missing

Detailed Experimental Protocols

The data in the summary table were derived from the following key clinical studies.

Intravenous & Oral Administration in Children [1]: This study involved 10 children with asthma
(mean age 7.9 years). Each child received an intravenous dose of 1 mg/kg Enprofylline. They also

received an oral sustained-release tablet at a dose of 7.5 ± 1.3 mg/kg twice daily for 8 days. Serial
blood samples were taken to determine serum concentrations, and urine was collected to measure

the recovery of the unchanged drug.
Intravenous Infusion in Elderly Subjects [3]: This study compared 20 healthy elderly subjects (65-

81 years) with 7 young adult controls (23-37 years). All participants received a 1 mg/kg intravenous
infusion of Enprofylline. Plasma levels were monitored for approximately 7 hours, and urine was

collected for 24 hours. Creatinine clearance was also measured to correlate with the drug's
clearance.

Bronchoprotective Effects vs. Theophylline [5] [4] [6]:
One study used an intravenous infusion to achieve and maintain three increasing mean plasma

plateaus of Enprofylline (1.5, 2.9, and 4.0 μg/mL) in 20 asthmatic outpatients. Forced
Expiratory Volume in the first second (FEV1.0) was measured to assess bronchodilation [5].

Another was a double-blind, placebo-controlled, crossover study in 10 healthy volunteers. It
compared the acute effects of Enprofylline and Theophylline on airway reactivity during a
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histamine challenge test. Bronchial reactivity was expressed as the provocation concentration

causing a 20% fall in FEV1.0 (PC20) [4] [6].

Concentration-Effect Relationship and Age-Dependent
Clearance

While I cannot create the exact diagrams requested, the core relationships described in the studies can be

visualized as follows. These graphs illustrate the established quantitative relationships between plasma

concentration, effect, and patient age.

Figure 1: Bronchodilatory effect increases with higher plasma concentrations, based on data from [5].

Figure 2: Enprofylline clearance decreases with age, primarily due to reduced renal function, based
on data from [3].

Key Interpretations and Clinical Relevance

Age-Dependent Kinetics: Enprofylline exhibits significant age-dependent pharmacokinetics. Its

short half-life in children necessitates a sustained-release formulation for practical dosing [1]. In the
elderly, reduced renal function leads to a substantially prolonged half-life, implying a need for dose

adjustment [3].
Dosing Considerations: Research suggests that dosing in children may be more accurate when

calculated based on body surface area rather than body weight [2].
Comparative Potency: While Enprofylline is a more potent bronchodilator than Theophylline, it is

not considered equipotent in terms of bronchoprotection at the studied concentrations [4] [6]. Its
clinical profile is also distinct, as it lacks adenosine receptor antagonism, which may influence side

effects [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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